Cas no 1217-45-4 (DCA)

DCA structure
DCA structure
Product Name:DCA
CAS No:1217-45-4
MF:C16H8N2
MW:228.248123168945
MDL:MFCD00041733
CID:178621
Update Time:2025-04-19

DCA Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedicarbonitrile
    • 9,10-DICYANOANTHRACENE
    • Anthracene-9,10-dicarbonitrile
    • DCA
    • Dichloroacetic acid
    • Dichloroethanoic acid
    • DCA (sensitizer)
    • NSC 17556
    • 9,10-Dicyanoanthracen
    • BIOPPFDHKHWJIA-UHFFFAOYSA-N
    • NSC17556
    • HMS1579K10
    • VZ31051
    • AK401025
    • ST4502438
    • MDL： MFCD00041733
    • Inchi： 1S/C16H8N2/c17-9-15-11-5-1-2-6-12(11)16(10-18)14-8-4-3-7-13(14)15/h1-8H
    • InChI Key： BIOPPFDHKHWJIA-UHFFFAOYSA-N
    • SMILES： N#CC1C2C=CC=CC=2C(C#N)=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 228.06900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4
  • Topological Polar Surface Area: 47.6

Experimental Properties

  • Color/Form: Egg yolk prismatic crystals
  • Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 340 °C (lit.)
  • Boiling Point: 360.06°C (rough estimate)
  • Refractive Index: 1.5635 (estimate)
  • Solubility: Insuluble (3.2E-4 g/L) (25 ºC),
  • PSA: 47.58000
  • LogP: 3.73636
  • Solubility: It is slightly soluble in organic solvents. Its solution shows strong purple fluorescence. It is stable to dimeric water molecules (h4o2)

DCA Security Information

DCA Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

DCA Pricemore >>

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DCA Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1217-45-4)9,10-DICYANOANTHRACENE
Order Number:sfd16438
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1217-45-4)9,10-二氰基蒽
Order Number:LE1690362
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1217-45-4)DCA
Order Number:A804779
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):152.0/568.0
Email:sales@amadischem.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1217-45-4)9,10-DICYANOANTHRACENE
sfd16438
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1217-45-4)9,10-二氰基蒽
LE1690362
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email